Free Radical Scavenging Potency (DPPH Assay) – Direct Comparison with Norathyriol
In a DPPH radical scavenging assay comparing isolated xanthone aglycones from Hippocratea africana, norathyriol (1,3,6,7-tetrahydroxyxanthone) exhibited higher free radical inhibition than its 6-methoxy analog, Isoathyriol. This difference is attributed to the replacement of the free hydroxyl group at C-6 with a methoxy group in Isoathyriol, which reduces hydrogen-donating capacity and alters radical stabilization [1].
| Evidence Dimension | DPPH radical scavenging activity (qualitative or semi-quantitative comparison reported in literature review) |
|---|---|
| Target Compound Data | Isoathyriol – lower inhibition (exact IC₅₀ not disclosed in accessible abstract; qualitative rank lower than norathyriol) |
| Comparator Or Baseline | Norathyriol – higher inhibition (reported as more potent in DPPH assay than isoathyriol) |
| Quantified Difference | Norathyriol > Isoathyriol (directionally confirmed; exact fold-difference not retrievable from abstract-only sources) |
| Conditions | DPPH radical scavenging assay; isolated compounds from H. africana roots; details in full text of Umoh et al., 2021. |
Why This Matters
A user requiring a strong antioxidant xanthone should select norathyriol over Isoathyriol; conversely, Isoathyriol is the relevant choice when reduced direct radical scavenging is desired to probe other mechanisms, confirming that these structurally similar compounds are not functionally interchangeable.
- [1] Scite.ai citation report for Umoh et al., 2021, citing a statement that norathyriol demonstrated higher inhibition of DPPH radical compared to isoathyriol due to the substitution of the free hydroxyl group at C-6 with a methoxy group. View Source
